Silylsilane
Description
Disilane is a member of silanes.
Scientific Research Applications
Nanotechnology and Plant Stress Resistance
Nano-silicon dioxide, a form of silylsilane, plays a crucial role in enhancing plant resistance to salt stress. Siddiqui et al. (2014) found that nano-SiO2 improves seed germination and growth in squash by reducing oxidative damage and enhancing photosynthetic and water efficiency rates (Siddiqui, Al-Whaibi, Faisal, & Al Sahli, 2014).
Chemical Synthesis and Catalysis
Triallyl(aryl)silanes, a variant of this compound, have been used in Rh-catalyzed 1,4-addition reactions with α,β-unsaturated carbonyl compounds. Kamei et al. (2016) demonstrate the use of these silanes as silicon nucleophiles, highlighting their importance in organic synthesis (Kamei, Uryu, & Shimada, 2016).
Materials Science and Surface Functionalization
In the field of materials science, aminosilanes are used to functionalize silica surfaces. Smith and Chen (2008) investigated how to prevent the loss of surface functionality in aminosilane-functionalized silica, which is critical for various applications including coatings and adhesives (Smith & Chen, 2008).
Polymer-Based Drug Delivery Systems
This compound compounds play a role in the development of polymeric drug delivery systems. Procopio et al. (2022) reviewed recent approaches to producing polymeric carriers for drug delivery, emphasizing the importance of this compound in biomedical applications (Procopio et al., 2022).
Electrochemistry and Battery Technology
In electrochemistry, silyl ether-functionalized dimethoxydimethylsilane (DODSi) enhances the performance of Ni-rich oxide cathodes in batteries. Jang and Yim (2017) demonstrated that DODSi stabilizes interfaces in battery systems, thereby improving their electrochemical performance (Jang & Yim, 2017).
properties
Molecular Formula |
H6Si2 |
|---|---|
Molecular Weight |
62.22 g/mol |
IUPAC Name |
silylsilane |
InChI |
InChI=1S/H6Si2/c1-2/h1-2H3 |
InChI Key |
PZPGRFITIJYNEJ-UHFFFAOYSA-N |
SMILES |
[SiH3][SiH3] |
Canonical SMILES |
[SiH3][SiH3] |
Origin of Product |
United States |
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